7,8-difluoro-2,4-dimethylquinolin-3-amine
Overview
Description
7,8-difluoro-2,4-dimethylquinolin-3-amine (DMDQA) is a synthetic compound that has been studied for its potential applications in the fields of medicinal chemistry, materials science, and biochemistry. DMDQA is a fluorinated quinoline derivative, and has been found to possess a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties. The compound is also of interest due to its ability to form strong complexes with transition metals, which could potentially be used for the development of new materials for medical applications.
Scientific Research Applications
7,8-difluoro-2,4-dimethylquinolin-3-amine has been studied for its potential applications in medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 7,8-difluoro-2,4-dimethylquinolin-3-amine has been found to possess anti-inflammatory, anti-tumor, and anti-cancer properties. In materials science, the compound has been studied for its ability to form strong complexes with transition metals, which could potentially be used for the development of new materials for medical applications. In biochemistry, 7,8-difluoro-2,4-dimethylquinolin-3-amine has been studied for its ability to inhibit the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Mechanism of Action
The mechanism of action of 7,8-difluoro-2,4-dimethylquinolin-3-amine is not yet fully understood. However, it is believed that the compound acts by blocking the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, 7,8-difluoro-2,4-dimethylquinolin-3-amine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7,8-difluoro-2,4-dimethylquinolin-3-amine have been studied in both in vitro and in vivo studies. In vitro studies have shown that 7,8-difluoro-2,4-dimethylquinolin-3-amine is able to inhibit the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, 7,8-difluoro-2,4-dimethylquinolin-3-amine has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. In vivo studies have demonstrated that 7,8-difluoro-2,4-dimethylquinolin-3-amine is able to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 7,8-difluoro-2,4-dimethylquinolin-3-amine in lab experiments is that it is relatively easy to synthesize. Additionally, the compound is relatively stable and can be stored for long periods of time. However, one of the limitations of using 7,8-difluoro-2,4-dimethylquinolin-3-amine in lab experiments is that it is a relatively expensive compound.
Future Directions
The potential applications of 7,8-difluoro-2,4-dimethylquinolin-3-amine are vast and the compound is currently being studied for its potential in various fields. In the field of medicinal chemistry, future research could focus on further elucidating the mechanism of action of 7,8-difluoro-2,4-dimethylquinolin-3-amine and its potential use in the treatment of various diseases. In materials science, future research could focus on exploring the potential of 7,8-difluoro-2,4-dimethylquinolin-3-amine for the development of new materials for medical applications. In biochemistry, future research could focus on exploring the potential of 7,8-difluoro-2,4-dimethylquinolin-3-amine for inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, future research could focus on exploring the potential of 7,8-difluoro-2,4-dimethylquinolin-3-amine for the development of new drugs and drug delivery systems.
Synthesis Methods
7,8-difluoro-2,4-dimethylquinolin-3-amine is synthesized through a two-step process involving the use of a Grignard reagent and a palladium-catalyzed coupling reaction. The Grignard reagent is formed by combining magnesium and an alkyl halide in an ether solvent. The palladium-catalyzed reaction involves the addition of a palladium source, such as palladium acetate, to the Grignard reagent. The reaction is then carried out in the presence of an acid, such as acetic acid, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7,8-difluoro-2,4-dimethylquinolin-3-amine can be achieved through a multi-step process involving the synthesis of intermediate compounds.", "Starting Materials": [ "2,4-dimethylquinoline", "2,3,5,6-tetrafluorobenzene", "sodium hydride", "methyl iodide", "ammonia", "hydrochloric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 7,8-difluoro-2-methylquinoline", "2,4-dimethylquinoline is reacted with 2,3,5,6-tetrafluorobenzene in the presence of sodium hydride to form 7,8-difluoro-2-methylquinoline.", "Step 2: Synthesis of 7,8-difluoro-2,4-dimethylquinoline", "7,8-difluoro-2-methylquinoline is reacted with methyl iodide in the presence of sodium hydride to form 7,8-difluoro-2,4-dimethylquinoline.", "Step 3: Synthesis of 7,8-difluoro-2,4-dimethylquinolin-3-amine", "7,8-difluoro-2,4-dimethylquinoline is reacted with ammonia in the presence of hydrochloric acid to form 7,8-difluoro-2,4-dimethylquinolin-3-amine.", "Step 4: Synthesis of 7,8-difluoro-2,4-dimethylquinolin-3-amine hydrochloride", "7,8-difluoro-2,4-dimethylquinolin-3-amine is reacted with sodium nitrite and sodium sulfite in the presence of hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reduced with sodium borohydride in the presence of acetic acid and ethanol to form 7,8-difluoro-2,4-dimethylquinolin-3-amine hydrochloride." ] } | |
CAS RN |
2624125-48-8 |
Molecular Formula |
C11H10F2N2 |
Molecular Weight |
208.2 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
